Cas no 14771-00-7 (5,6-Dihydroxybenzofuran-3-one)

5,6-Dihydroxybenzofuran-3-one Properties

Names and Identifiers

• 5,6-Dihydroxybenzofuran-3-one
• 5,6-dihydroxy-1-benzofuran-3-one
• 5,6-Dihydroxy-1-benzofuran-3(2H)-one
• 5,6-dihydroxy-benzofuran-3-one
• Benzo[b]tetrahydrofuran-3-one,5,6-dihydroxy
• benzofuran-3,5,6-triol
• DTXSID80310371
• 14771-00-7
• coumaran-5,6-diol-3-one
• 3(2H)-Benzofuranone, 5,6-dihydroxy-
• RDRBEUXIJCFHCZ-UHFFFAOYSA-N
• NSC226195
• NSC-226195
• 5,6-Dihydroxy-1-benzofuran-3(2H)-one #
• Benzo[b]tetrahydrofuran-3-one, 5,6-dihydroxy-
• +Expand

• InChIKey： RDRBEUXIJCFHCZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6O4/c9-5-1-4-7(11)3-12-8(4)2-6(5)10/h1-2,9-10H,3H2
• SMILES： OC1=C(O)C=C2OCC(=O)C2=C1

Computed Properties

• Exact Mass: 166.02700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 166.02660867g/mol
• Heavy Atom Count: 12
• Complexity: 203
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: 18
• Surface Charge: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 0.67290
• PSA: 66.76000